N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide

• IUPAC Name: N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-methylsulfanylpyridine-4-carboxamide
• InChI: InChI=1S/C18H19N3O2S/c1-3-23-16-7-5-15(6-8-16)21(12-4-10-19)18(22)14-9-11-20-17(13-14)24-2/h5-9,11,13H,3-4,12H2,1-2H3
• InChI Key: YENDHBDXTFBTND-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CCC#N)C(=O)C2=CC(=NC=C2)SC
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide, also known as CTAP, is a chemical compound that has gained attention in the scientific community due to its potential use as a research tool.

Mechanism of Action

N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide works by binding to the mu-opioid receptor and preventing the binding of endogenous opioids, such as endorphins and enkephalins, as well as exogenous opioids, such as morphine and fentanyl. This blockade of the mu-opioid receptor leads to a decrease in the activation of downstream signaling pathways, resulting in a reduction in the effects of opioids.
Biochemical and Physiological Effects:
N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide has been shown to have several biochemical and physiological effects, including the blockade of opioid-induced analgesia, the prevention of opioid-induced respiratory depression, and the inhibition of opioid-induced reward and reinforcement. These effects make N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide a useful tool for studying the role of the mu-opioid receptor in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide in lab experiments is its selectivity for the mu-opioid receptor, which allows for the specific study of this receptor without interference from other opioid receptors. However, one limitation of using N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide is its short half-life, which requires frequent dosing to maintain its effects.

Future Directions

For research on N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide include the development of longer-acting analogs, the exploration of its potential as a treatment for opioid addiction, and the investigation of its effects on other opioid receptor subtypes. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide and its potential applications in scientific research.

Synthesis Methods

The synthesis method for N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide involves several steps, starting with the reaction of ethyl 4-bromobenzoate with 2-cyanoethyl magnesium bromide to yield ethyl 4-cyano-2-(2-(2-bromophenyl)ethyl)benzoate. This compound is then reacted with 2-(methylsulfanyl)pyridine-4-carboxylic acid to produce N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide.

Scientific Research Applications

N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide has been used in scientific research as a selective antagonist of the mu-opioid receptor. This receptor is involved in the modulation of pain, reward, and addiction, making it a target for the development of new pain medications and treatments for addiction. N-(2-cyanoethyl)-N-(4-ethoxyphenyl)-2-(methylsulfanyl)pyridine-4-carboxamide has been shown to be effective in blocking the effects of opioids in animal models, making it a useful tool for studying the role of the mu-opioid receptor in these processes.